tert-Butyl 3-(tert-butylsulfonyl)azetidine-1-carboxylate

• IUPAC Name: tert-butyl 3-tert-butylsulfonylazetidine-1-carboxylate
• InChI: InChI=1S/C12H23NO4S/c1-11(2,3)17-10(14)13-7-9(8-13)18(15,16)12(4,5)6/h9H,7-8H2,1-6H3
• InChI Key: SJBWBVXGYAPVFM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)S(=O)(=O)C(C)(C)C
• Molecular Formula: C12H23NO4S
• Molecular Weight: 277.38 g/mol

Description

“tert-Butyl 3-(tert-butylsulfonyl)azetidine-1-carboxylate” is a chemical compound. It is a solid at 20°C. The compound has a molecular formula of C9H17NO5S and a molecular weight of 251.30.

Physical And Chemical Properties Analysis

“tert-Butyl 3-(tert-butylsulfonyl)azetidine-1-carboxylate” is a solid at 20°C. It has a molecular formula of C9H17NO5S and a molecular weight of 251.30. .

Scientific Research Applications

Metal-Free Aziridination of Olefins

Minakata et al. (2006) discovered that tert-Butyl hypoiodite (t-BuOI) is a potent reagent for synthesizing aziridines from olefins and sulfonamides. This method represents a novel example of metal-free aziridination using readily available sulfonamides as a nitrogen source (Minakata, Morino, Oderaotoshi, & Komatsu, 2006).

Aza-Payne Rearrangement

Ibuka (1998) explored the aza-Payne rearrangement of N-activated 2-aziridinemethanols. This process yields corresponding epoxy sulfonamides and allows the creation of optically active functionalized 1,2-amino alcohols (Ibuka, 1998).

Synthesis of Enantiopure Azetidine-2-carboxylic Acids

Sajjadi and Lubell (2008) synthesized azetidine-2-carboxylic acid (Aze) analogs with various heteroatomic side chains. These compounds can be used as tools for studying the influence of conformation on peptide activity (Sajjadi & Lubell, 2008).

Vicinal Sulfonamination of Alkynes

Chen et al. (2016) developed a novel and efficient method for vicinal sulfonamination of alkynes, creating bioactive 3-sulfonylindoles. This method uses sulfinic acids as the sulfonating agent, azidos as the aminating agent, and tert-butyl hydroperoxide (TBHP) as the initiator (Chen, Meng, Han, & Han, 2016).

Kinetic Resolution of Racemic Carboxylic Acids

Ishihara et al. (2008) achieved the kinetic resolution of racemic carboxylic acids via an enantioselective esterification reaction. This process uses tert-butyl alcohol and is facilitated by an L-histidine-derived sulfonamide (Ishihara, Kosugi, Umemura, & Sakakura, 2008).

Synthesis of tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate

Meyers et al. (2009) described two efficient synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a compound useful for further selective derivation on azetidine and cyclobutane rings (Meyers, Muizebelt, van Wiltenburg, Brown, & Thorarensen, 2009).

Anionic Polymerization of tert-Butyl-Carboxylate-Activated Aziridine

Giri et al. (2022) reported on the polymerization of tert-butyl aziridine-1-carboxylate (BocAz), which allows the synthesis of low-molecular-weight poly(BocAz) chains. This method opens possibilities for synthesizing polyimines using carbonyl groups like BOC (Giri, Chang, Mbarushimana, & Rupar, 2022).

Catalytic Aminohydroxylation and Aziridination of Olefins

Gontcharov, Liu, and Sharpless (1999) demonstrated that tert-butylsulfonamide serves as an efficient nitrogen source for catalytic aminohydroxylation and aziridination of olefins (Gontcharov, Liu, & Sharpless, 1999).